{3-Oxa-6-azatricyclo[6.1.1.0,1,6]decan-4-yl}methanamine

• IUPAC Name: 3-oxa-6-azatricyclo[6.1.1.01,6]decan-4-ylmethanamine
• InChI: InChI=1S/C9H16N2O/c10-3-8-5-11-4-7-1-9(11,2-7)6-12-8/h7-8H,1-6,10H2
• InChI Key: QDXAVRONVWFXQW-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC13COC(CN3C2)CN
• Molecular Formula: C9H16N2O
• Molecular Weight: 168.24 g/mol
• CAS No.: 1989672-87-8

Description

{3-Oxa-6-azatricyclo[6110,1,6]decan-4-yl}methanamine is a complex organic compound with the molecular formula C9H16N2O It is known for its unique tricyclic structure, which includes an oxazine ring fused with a pyrrolidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {3-Oxa-6-azatricyclo[6.1.1.0,1,6]decan-4-yl}methanamine typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the cyclization of a suitable precursor to form the tricyclic core, followed by functional group modifications to introduce the methanamine moiety. The reaction conditions often involve the use of strong acids or bases, elevated temperatures, and specific catalysts to facilitate the cyclization and subsequent reactions.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the laboratory synthesis methods. These processes are scaled up to accommodate larger quantities and often include continuous flow reactors, automated systems, and stringent quality control measures to ensure the purity and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

{3-Oxa-6-azatricyclo[6.1.1.0,1,6]decan-4-yl}methanamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, often involving hydrogenation or the use of reducing agents.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups, typically using nucleophiles or electrophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. The reaction conditions can vary widely, from room temperature to elevated temperatures, and may require specific solvents or catalysts to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides or ketones, reduction may produce amines or alcohols, and substitution reactions can result in a wide range of functionalized derivatives.

Scientific Research Applications

{3-Oxa-6-azatricyclo[6.1.1.0,1,6]decan-4-yl}methanamine has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient in drug development.

Industry: It is used in the production of specialty chemicals and materials, including polymers and advanced materials.

Mechanism of Action

The mechanism of action of {3-Oxa-6-azatricyclo[6.1.1.0,1,6]decan-4-yl}methanamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique structure allows it to bind to these targets, modulating their activity and triggering various biochemical pathways. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to {3-Oxa-6-azatricyclo[6.1.1.0,1,6]decan-4-yl}methanamine include:

• {3-Oxa-6-azatricyclo[6.1.1.0,1,6]decan-4-yl}methanol
• {3-Oxa-6-azatricyclo[6.1.1.0,1,6]decan-4-yl}methanone

Uniqueness

What sets this compound apart from similar compounds is its specific methanamine functional group, which imparts unique chemical reactivity and potential biological activity. This makes it a valuable compound for various research and industrial applications.